Cas no 1214331-32-4 (3-Chloro-3'-fluoro-5-methylbiphenyl)

• Product Name: 3-Chloro-3'-fluoro-5-methylbiphenyl
• CAS No: 1214331-32-4
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 4789877
• Update Time: 2025-06-08

3-Chloro-3'-fluoro-5-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-chloro-3'-fluoro-5-methylbiphenyl
• 3-Chloro-3'-fluoro-5-methylbiphenyl

• Inchi： 1S/C13H10ClF/c1-9-5-11(7-12(14)6-9)10-3-2-4-13(15)8-10/h2-8H,1H3
• InChI Key： AYIPHBLQSJZQBT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-3'-fluoro-5-methylbiphenyl

Introduction to 3-Chloro-3'-fluoro-5-methylbiphenyl (CAS No. 1214331-32-4)

3-Chloro-3'-fluoro-5-methylbiphenyl (CAS No. 1214331-32-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its biphenyl core, which is substituted with a chlorine atom, a fluorine atom, and a methyl group, providing it with distinct physical and chemical properties.

The molecular formula of 3-Chloro-3'-fluoro-5-methylbiphenyl is C₁₃H₁₀ClF, and its molecular weight is approximately 209.67 g/mol. The biphenyl core of this compound is known for its rigidity and planarity, which can influence its interactions with biological systems and other materials. The presence of the chlorine and fluorine atoms introduces additional complexity and functionality, making this compound an interesting candidate for a wide range of applications.

In the pharmaceutical industry, 3-Chloro-3'-fluoro-5-methylbiphenyl has been explored as a potential intermediate in the synthesis of various drugs. Its unique substituents can be leveraged to create molecules with specific biological activities. For instance, recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties, making them potential candidates for the development of new therapeutic agents for conditions such as arthritis and other inflammatory diseases.

Beyond pharmaceuticals, 3-Chloro-3'-fluoro-5-methylbiphenyl has also found applications in materials science. The rigid biphenyl structure and the presence of halogen substituents make it an attractive building block for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound as a monomer in the synthesis of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, where high-performance materials are essential.

The physical properties of 3-Chloro-3'-fluoro-5-methylbiphenyl, including its melting point, boiling point, and solubility, have been extensively studied. It typically appears as a white crystalline solid at room temperature and has a melting point ranging from 85 to 87°C. Its solubility in common organic solvents such as dichloromethane and acetone makes it easy to handle in laboratory settings, facilitating its use in various synthetic processes.

The synthesis of 3-Chloro-3'-fluoro-5-methylbiphenyl can be achieved through several methods, each with its own advantages and limitations. One common approach involves the coupling reaction between 3-chlorophenylboronic acid and 3-fluoro-5-methylphenylboronic acid using palladium catalysis. This method provides high yields and good regioselectivity, making it suitable for large-scale production. Another approach involves the direct arylation of 3-chlorophenylboronic acid with 3-fluoro-5-methyliodobenzene using copper catalysis.

The environmental impact of 3-Chloro-3'-fluoro-5-methylbiphenyl is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Studies on the biodegradability and ecotoxicity of this compound are ongoing, with preliminary results indicating low toxicity to aquatic organisms.

In conclusion, 3-Chloro-3'-fluoro-5-methylbiphenyl (CAS No. 1214331-32-4) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure provides a foundation for the development of new drugs and advanced materials, making it an important molecule for ongoing research and industrial innovation.